Cas no 1352490-93-7 (tert-butyl 2-(6-hydroxypyridin-3-yl)piperidine-1-carboxylate)

Tert-butyl 2-(6-hydroxypyridin-3-yl)piperidine-1-carboxylate is a versatile intermediate in organic synthesis, particularly valued for its piperidine and hydroxypyridine functional groups. The tert-butyloxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions, making it useful in peptide and pharmaceutical chemistry. The hydroxypyridine moiety offers potential for further functionalization, enabling applications in ligand design and medicinal chemistry. Its well-defined structure and compatibility with standard coupling reactions contribute to its utility in constructing complex molecular frameworks. This compound is typically handled under inert conditions to preserve its integrity. Available in high purity, it is suitable for research and development in drug discovery and fine chemical synthesis.
tert-butyl 2-(6-hydroxypyridin-3-yl)piperidine-1-carboxylate structure
1352490-93-7 structure
Product Name:tert-butyl 2-(6-hydroxypyridin-3-yl)piperidine-1-carboxylate
CAS No:1352490-93-7
MF:C15H22N2O3
MW:278.346784114838
CID:5188773
PubChem ID:102539615
Update Time:2025-05-23

tert-butyl 2-(6-hydroxypyridin-3-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 6-Hydroxy-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid tert-butyl ester
    • 6-Oxo-3,4,5,6,1,6-hexahydro-2H-[2,3]bipyridinyl-1-carboxylic acid tert-butyl ester
    • tert-butyl 2-(6-hydroxypyridin-3-yl)piperidine-1-carboxylate
    • Inchi: 1S/C15H22N2O3/c1-15(2,3)20-14(19)17-9-5-4-6-12(17)11-7-8-13(18)16-10-11/h7-8,10,12H,4-6,9H2,1-3H3,(H,16,18)
    • InChI Key: GYDLDHRULQBFQZ-UHFFFAOYSA-N
    • SMILES: N1(C(OC(C)(C)C)=O)CCCCC1C1C=CC(=O)NC=1

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tert-butyl 2-(6-hydroxypyridin-3-yl)piperidine-1-carboxylate Related Literature

Additional information on tert-butyl 2-(6-hydroxypyridin-3-yl)piperidine-1-carboxylate

Comprehensive Guide to tert-butyl 2-(6-hydroxypyridin-3-yl)piperidine-1-carboxylate (CAS No. 1352490-93-7)

tert-butyl 2-(6-hydroxypyridin-3-yl)piperidine-1-carboxylate (CAS No. 1352490-93-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to as a piperidine derivative, is widely utilized in drug discovery and development due to its unique structural properties. Researchers and industry professionals frequently search for tert-butyl 2-(6-hydroxypyridin-3-yl)piperidine-1-carboxylate synthesis, applications, and safety data, making it a topic of high relevance in modern chemistry.

The molecular structure of tert-butyl 2-(6-hydroxypyridin-3-yl)piperidine-1-carboxylate combines a piperidine ring with a hydroxypyridine moiety, which contributes to its versatility in medicinal chemistry. This compound is particularly valuable in the synthesis of bioactive molecules and pharmaceutical intermediates. Its CAS No. 1352490-93-7 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documents.

One of the key reasons for the growing interest in tert-butyl 2-(6-hydroxypyridin-3-yl)piperidine-1-carboxylate is its potential role in the development of central nervous system (CNS) drugs. The piperidine scaffold is a common feature in many CNS-active compounds, and the addition of a hydroxypyridine group enhances its binding affinity to specific biological targets. Researchers often explore structure-activity relationships (SAR) to optimize its efficacy and safety profiles.

In addition to its pharmaceutical applications, tert-butyl 2-(6-hydroxypyridin-3-yl)piperidine-1-carboxylate is also studied for its chemical reactivity and stability. The tert-butyl group provides steric protection, making the compound more stable under various reaction conditions. This property is particularly useful in multi-step synthetic routes, where intermediates must withstand harsh conditions. Questions like "How to purify tert-butyl 2-(6-hydroxypyridin-3-yl)piperidine-1-carboxylate?" or "What solvents are compatible with this compound?" are frequently asked in research forums.

The synthesis of tert-butyl 2-(6-hydroxypyridin-3-yl)piperidine-1-carboxylate typically involves protection-deprotection strategies and catalytic coupling reactions. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to improve yield and efficiency. These methods align with the current trend toward green chemistry and sustainable practices, which are hot topics in the scientific community.

From a commercial perspective, the demand for tert-butyl 2-(6-hydroxypyridin-3-yl)piperidine-1-carboxylate is driven by its utility in high-value pharmaceutical intermediates. Companies specializing in custom synthesis and contract research often list this compound in their portfolios, catering to clients in the biotech and pharma sectors. Its CAS No. 1352490-93-7 ensures precise identification in procurement processes.

Safety and handling of tert-butyl 2-(6-hydroxypyridin-3-yl)piperidine-1-carboxylate are also critical considerations. While it is not classified as a hazardous material, proper laboratory practices should be followed to avoid exposure. Researchers often seek information on material safety data sheets (MSDS) and storage conditions to ensure compliance with regulatory standards.

In summary, tert-butyl 2-(6-hydroxypyridin-3-yl)piperidine-1-carboxylate (CAS No. 1352490-93-7) is a compound of significant interest in both academic and industrial settings. Its unique structure, combined with its applications in drug discovery and chemical synthesis, makes it a valuable tool for researchers. As the field of medicinal chemistry continues to evolve, this compound is likely to remain a focal point for innovation and development.

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